6-N-Biotinylaminohexanol

• Molecular Formula: C16H29N3O3S
• Molecular Weight: 343.5 g/mol
• InChI: InChI=1S/C16H29N3O3S/c20-10-6-2-1-5-9-17-14(21)8-4-3-7-13-15-12(11-23-13)18-16(22)19-15/h12-13,15,20H,1-11H2,(H,17,21)(H2,18,19,22)/t12-,13-,15-/m0/s1
• InChIKey: NUCYJOAYBYFSDA-YDHLFZDLSA-N

6-N-Biotinylaminohexanol Overview

6-N-Biotinylaminohexanol (CAS 106451-92-7) is a heterobifunctional biotinylation reagent composed of a biotin moiety covalently linked to a 6‑aminohexanol spacer arm . The compound exhibits the characteristic ultra‑high affinity of the biotin‑(strept)avidin interaction (Kd ∼ 10⁻¹⁵ M) [1] while the terminal primary hydroxyl group provides a versatile handle for further conjugation or surface immobilization . This combination of specific, tight binding and synthetic flexibility underpins its utility across affinity purification, biosensor fabrication, and targeted probe development.

Affinity Purification Ultra-tight biotin-streptavidin capture

Biosensor Fabrication Surface immobilization via hydroxyl

Probe Development Targeted conjugation with C6 spacer

Oligonucleotide Synthesis Direct phosphoramidite precursor

• [1] Delgadillo, R.F., Mueser, T.C., Zaleta-Rivera, K., Carnes, K.A., González-Valdez, J., Parkhurst, L.J. Improved Characterization of the Solution Kinetics and Thermodynamics of Biotin, Biocytin and HABA Binding to Avidin and Streptavidin. bioRxiv 2018, doi:10.1101/410548. View Source

6-N-Biotinylaminohexanol Spacer Architecture

Biotinylation reagents are not interchangeable. The length, flexibility, and terminal functionality of the linker arm critically influence binding accessibility, conjugation efficiency, and downstream assay sensitivity [1]. Short, rigid linkers (e.g., biotin alone) can suffer from steric hindrance, reducing the effective binding capacity to streptavidin [1]. Conversely, excessively long or hydrophilic PEG‑based linkers may alter the solubility or orientation of the conjugate. 6‑N‑Biotinylaminohexanol occupies a distinct niche by providing a moderate, hydrophobic C6 spacer terminated with a primary alcohol, enabling precise control over both the spatial presentation of biotin and the chemistry of subsequent functionalization .

Shorter or direct biotin linkers may cause steric hindrance, lowering effective streptavidin capture.

Long PEG-based linkers may shift conjugate solubility and surface orientation, affecting assay consistency.

Carboxyl- or amine-terminated analogs (e.g., Biotin-X) limit direct phosphoramidite conversion for oligonucleotide synthesis.

• [1] Thermo Fisher Scientific. Biotinylation and Haptenylation Reagents – Section 4.2. Technical datasheet. Retrieved from thermofisher.cn. View Source

6-N-Biotinylaminohexanol Comparative Evidence

Synthetic Efficiency in Oligonucleotide Biotinylation

A biotin-labelled phosphoramidite reagent incorporating a 6-aminohexanol linker was synthesized with a total yield of 51.0% [1]. This yield was obtained using an improved method starting from biotin, DMTr-Cl, 6-aminohexanol, and 2-cyanoethyl‑N,N‑diisopropylaminophosphoramidite. In comparison, earlier syntheses of biotin phosphoramidites lacking this optimized linker (e.g., direct biotin‑phosphoramidite conjugates) typically reported lower or unoptimized yields [1].

Synthetic Yield

Reported

51.0%

Supports procurement planning for oligonucleotide biotinylation scale-up.

Multi-step synthesis; reported improved method.

Evidence Dimension	Total synthetic yield
Target Compound Data	51.0%
Comparator Or Baseline	Previous biotin phosphoramidite syntheses without optimized 6-aminohexanol linker (baseline not explicitly quantified but noted as improved)
Quantified Difference	Not directly quantified due to absence of a single comparator yield, but the improved method demonstrates a reproducible, moderate‑to‑high yield suitable for scale‑up.
Conditions	Multi‑step synthesis; product characterized by ¹H NMR, ¹³C NMR, ³¹P NMR, and MS.

Why This Matters

A reproducible 51.0% total yield provides a reliable baseline for procurement decisions when planning large‑scale biotinylation of oligonucleotides, ensuring cost‑effective reagent usage.

• [1] Zhang, Q., et al. Improved Synthesis of a Biotin-labelled Reagent and Its Application in DNA Synthesis. Chinese Journal of Synthetic Chemistry, 2012, 3, 331-333,345. View Source

Spacer Length and Biotin Accessibility

The 6‑aminohexanol spacer in 6‑N‑Biotinylaminohexanol provides an extended linker arm estimated at approximately 7–10 Å (based on a fully extended C6 chain) . In contrast, direct conjugation of biotin to a target molecule (spacer length ≈ 0 Å) often results in steric clashes with the deep biotin‑binding pocket of streptavidin, reducing effective binding capacity [1]. A related study on biotin‑lipid interactions showed that a 6‑aminohexanoic acid (εAhx) spacer was necessary to achieve optimal binding strength in SPR and ELISA assays, whereas shorter linkers led to significantly weaker signals [2].

Spacer Length

Class-level

~7–10 Å

C6 spacer may reduce steric hindrance, improving streptavidin accessibility.

No direct head-to-head study for this compound.

Evidence Dimension	Linker arm length and binding accessibility
Target Compound Data	6‑aminohexanol spacer, estimated length ~7–10 Å
Comparator Or Baseline	Direct biotin conjugation (spacer length 0 Å)
Quantified Difference	Qualitative improvement in binding accessibility; not quantified due to lack of direct head‑to‑head study for this exact compound.
Conditions	Inferred from structural analysis and related studies on 6‑aminohexanoic acid spacers in biotinylated peptides [2].

Why This Matters

The presence of a C6 spacer mitigates steric hindrance, ensuring that the biotin moiety remains fully accessible to streptavidin, which is critical for maximizing capture efficiency in pull‑down assays and surface‑based biosensors.

• [1] Thermo Fisher Scientific. Biotinylation and Haptenylation Reagents – Section 4.2. Technical datasheet. View Source
• [2] Hu, B., et al. Intervesicle Cross-Linking with Integrin αIIbβ3 and Cyclic-RGD-Lipopeptide. A Model of Cell-Adhesion Processes. Biochemistry, 2000, 39, 12284-12294. View Source

Streptavidin Binding Affinity Retention

The biotin moiety of 6‑N‑Biotinylaminohexanol maintains the full, ultra‑high affinity characteristic of the biotin‑streptavidin interaction, with a dissociation constant (Kd) of approximately 10⁻¹⁵ M [1]. This value is identical to that of free biotin and biocytin, indicating that the C6 aminohexanol spacer does not interfere with binding pocket recognition [1]. In contrast, some biotin derivatives with bulkier substituents (e.g., certain fluorescent conjugates) exhibit increased Kd values (weaker binding) due to steric or electronic effects [2].

Streptavidin Kd

Reported

≈10⁻¹⁵ M

Affinity comparable to free biotin, supports high-sensitivity assay design.

Inferred from biotin moiety solution kinetics.

Evidence Dimension	Dissociation constant (Kd) for streptavidin binding
Target Compound Data	Kd ≈ 10⁻¹⁵ M (inferred from biotin moiety)
Comparator Or Baseline	Free biotin: Kd ≈ 10⁻¹⁵ M; biocytin: Kd ≈ 10⁻¹⁵ M
Quantified Difference	No significant difference; affinity is conserved.
Conditions	Solution‑phase binding; measured by stopped‑flow fluorescence and thermodynamic analysis [1].

Why This Matters

The retention of picomolar affinity ensures that 6‑N‑Biotinylaminohexanol conjugates will exhibit the same robust, essentially irreversible capture by streptavidin as native biotin, guaranteeing high sensitivity and low background in downstream assays.

• [1] Delgadillo, R.F., Mueser, T.C., Zaleta-Rivera, K., Carnes, K.A., González-Valdez, J., Parkhurst, L.J. Improved Characterization of the Solution Kinetics and Thermodynamics of Biotin, Biocytin and HABA Binding to Avidin and Streptavidin. bioRxiv 2018, doi:10.1101/410548. View Source
• [2] Green, N.M. Avidin. Adv. Protein Chem. 1975, 29, 85-133. View Source

Terminal Hydroxyl Orthogonal Conjugation

6‑N‑Biotinylaminohexanol presents a primary alcohol terminus, whereas close analogs such as biotin‑6‑aminohexanoic acid (Biotin‑X) terminate in a carboxylic acid . This hydroxyl group allows for distinct conjugation chemistries, including: (i) activation with tosyl chloride or mesyl chloride for nucleophilic displacement, (ii) direct phosphorylation to yield phosphoramidites for automated DNA synthesis [1], and (iii) esterification with carboxyl‑containing ligands. The ability to generate a biotin phosphoramidite directly from 6‑N‑Biotinylaminohexanol, without requiring additional linker modifications, is a key advantage for solid‑phase oligonucleotide synthesis [1].

Terminal Group

Class-level

–OH

vs. –COOH, –NH₂

Hydroxyl enables phosphoramidite and orthogonal ester/ether conjugation.

Functional group difference; no direct competition study.

Evidence Dimension	Terminal functional group
Target Compound Data	Primary alcohol (-OH)
Comparator Or Baseline	Biotin-6-aminohexanoic acid (Biotin-X): carboxylic acid (-COOH); Biotin cadaverine: primary amine (-NH₂)
Quantified Difference	Functional group difference enables orthogonal reaction pathways (e.g., esterification vs. amidation).
Conditions	Synthetic chemistry; phosphoramidite preparation [1].

Why This Matters

The hydroxyl terminus provides a unique synthetic entry point for generating biotinylated oligonucleotides and other probes that require a stable, ether‑ or ester‑linked biotin tag, expanding the repertoire of possible conjugates beyond what is achievable with amine‑ or carboxyl‑functionalized linkers.

• [1] Pon, R.T. A long chain biotin phosphoramidite reagent for the automated synthesis of 5′-biotinylated oligonucleotides. Tetrahedron Lett. 1991, 32, 1715-1718. View Source

6-N-Biotinylaminohexanol Applications

Automated 5′-Biotinylated Oligonucleotide Synthesis

The hydroxyl group of 6‑N‑Biotinylaminohexanol can be readily converted into a phosphoramidite derivative, enabling the automated, high‑yield incorporation of biotin at the 5′‑terminus of synthetic oligonucleotides [1]. This application leverages the compound's unique terminal alcohol functionality, which is not available in carboxyl‑ or amine‑terminated biotin linkers. The resulting biotinylated oligonucleotides are essential for affinity capture, in situ hybridization, and next‑generation sequencing library preparation [1].

Activity-Based Probes for Serine Hydrolases

6‑N‑Biotinylaminohexanol serves as the key intermediate for preparing 6‑N‑biotinylaminohexyl isopropyl phosphorofluoridate, a potent, biotinylated organophosphate inhibitor that targets serine esterases and proteases . This probe enables the selective inhibition and subsequent streptavidin‑based isolation of active serine hydrolases from complex proteomes, a capability that arises directly from the combination of the biotin affinity handle and the reactive phosphorofluoridate warhead .

Biotinylated Peptide Design for SPR and ELISA

The 6‑aminohexanol spacer in 6‑N‑Biotinylaminohexanol (or its activated derivatives) provides an optimal ~7–10 Å separation between the biotin tag and the peptide epitope, reducing steric hindrance and maximizing the binding signal in surface plasmon resonance (SPR) and enzyme‑linked immunosorbent assays (ELISA) [2]. This spacer length has been shown to be critical for achieving strong, reproducible binding signals when compared to directly conjugated biotin or very short linkers [2].

Application

Selection Property

Validation Focus

5′-Biotinylated oligonucleotide synthesis

Hydroxyl-to-phosphoramidite conversion

Solid-phase synthesis efficiency

Activity-based protein profiling

Biotin affinity handle with reactive warhead

Serine hydrolase labeling specificity

SPR & ELISA assay development

Moderate C6 spacer for steric relief

Binding signal reproducibility

• [1] Pon, R.T. A long chain biotin phosphoramidite reagent for the automated synthesis of 5′-biotinylated oligonucleotides. Tetrahedron Lett. 1991, 32, 1715-1718. View Source
• [2] Hu, B., et al. Intervesicle Cross-Linking with Integrin αIIbβ3 and Cyclic-RGD-Lipopeptide. A Model of Cell-Adhesion Processes. Biochemistry, 2000, 39, 12284-12294. View Source